
Physicochemical properties of dicyclohexyl
carbonate

Author: BenchChem Technical Support Team. Date: December 2025
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Cat. No.: B057173 Get Quote

An In-depth Technical Guide to the Physicochemical Properties of Dicyclohexyl Carbonate

For Researchers, Scientists, and Drug Development Professionals

Introduction
Dicyclohexyl carbonate (CAS No: 4427-97-8) is an organic compound featuring a central

carbonate group flanked by two cyclohexyl rings.[1] It is recognized for its stability, low volatility,

and utility as a reagent in organic synthesis, particularly in the production of polymers through

transesterification reactions.[1] While not as prominent in pharmaceutical applications as

structurally related compounds like N,N'-dicyclohexylcarbodiimide (DCC), its properties suggest

potential as a non-toxic, green solvent or intermediate in specialized synthesis pathways.[2][3]

This document provides a comprehensive overview of its known physicochemical properties,

experimental protocols for their determination, and its applications in chemical research.

Chemical Identity and Core Properties
Dicyclohexyl carbonate's identity is defined by its specific molecular structure and associated

identifiers. Its fundamental physicochemical properties are summarized below, providing a

quantitative foundation for its use in research and development.

Table 1: Core Physicochemical Properties of Dicyclohexyl Carbonate
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Property Value Source

Molecular Formula C₁₃H₂₂O₃ [4]

Molecular Weight 226.31 g/mol [4]

Melting Point 43-44 °C

Boiling Point 340.2 °C at 760 mmHg

Density ~0.98 g/cm³ (estimated)

Appearance
Waxy white solid or colorless

to pale yellow liquid
[1]

Topological Polar Surface Area 35.5 Å² [4]

| XLogP3 | 4.1 |[4] |

Note on Density: An experimental density value for dicyclohexyl carbonate was not readily

available. The provided value is an estimate based on structurally similar compounds, such as

dicyclohexyl ketone (0.986 g/mL).

Table 2: Chemical Identifiers for Dicyclohexyl Carbonate

Identifier Value

CAS Number 4427-97-8

IUPAC Name dicyclohexyl carbonate

Synonyms
Carbonic acid, dicyclohexyl ester; Cyclohexyl

carbonate

InChIKey FYIBPWZEZWVDQB-UHFFFAOYSA-N

SMILES C1CCC(CC1)OC(=O)OC2CCCCC2

| PubChem CID | 138235 |

Solubility Profile
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Dicyclohexyl carbonate's solubility is dictated by its two hydrophobic cyclohexyl groups and

the polar carbonate ester group. It exhibits good solubility in most common organic solvents but

is less soluble in water.[1]

Table 3: Solubility Characteristics of Dicyclohexyl Carbonate

Solvent Solubility Description

Water Low / Insoluble

The large nonpolar surface
area of the cyclohexyl
rings limits its miscibility
with water.

| Organic Solvents | Soluble | Demonstrates good solubility in solvents like dichloromethane,

tetrahydrofuran, acetonitrile, and dimethylformamide.[1] |

Experimental Protocols
Accurate determination of physicochemical properties is critical for the application of any

chemical compound. Standard laboratory methods for measuring melting point, boiling point,

and solubility are detailed below.

Melting Point Determination
The melting point provides a key indicator of a compound's purity.[5] A pure crystalline solid

typically melts over a sharp, narrow temperature range of 0.5-1.0°C.[6]

Methodology: Capillary Method using a Thiele Tube or Melting Point Apparatus

Sample Preparation: A small amount of finely powdered, dry dicyclohexyl carbonate is

packed into a capillary tube, sealed at one end, to a height of 1-2 cm.[3]

Apparatus Setup: The capillary tube is attached to a thermometer, ensuring the sample is

level with the thermometer bulb. This assembly is then inserted into a heating bath (such as

a Thiele tube filled with mineral oil) or a calibrated melting point apparatus.[2][6]
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Heating: The apparatus is heated slowly, at a rate of approximately 2°C per minute, as the

temperature approaches the expected melting point.[6]

Observation and Recording: The temperature at which the solid first begins to liquefy (T₁)

and the temperature at which the entire sample becomes a clear liquid (T₂) are recorded.

The melting point is reported as the range T₁-T₂.[3]

Prepare Sample:
Finely powder the solid and
pack into a capillary tube.

Setup Apparatus:
Attach capillary tube to thermometer

and place in Thiele tube.

Initial Heating:
Heat the apparatus rapidly to

~15-20°C below expected MP.

Fine Heating:
Reduce heating rate to

1-2°C per minute.

Observe & Record T1:
Record temperature when the

first drop of liquid appears.

Observe & Record T2:
Record temperature when all

solid has melted.

Report Result:
Report the melting point

as the range T1 - T2.
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Fig. 1: Experimental workflow for melting point determination.

Boiling Point Determination
The boiling point is the temperature at which a liquid's vapor pressure equals the surrounding

atmospheric pressure.[7]

Methodology: Thiele Tube Method

Sample Preparation: A small amount of liquid dicyclohexyl carbonate (a few milliliters) is

placed in a fusion tube or small test tube.[4][8]

Capillary Inversion: A capillary tube, sealed at one end, is placed into the fusion tube with its

open end submerged in the liquid.[8]

Apparatus Setup: The fusion tube is attached to a thermometer, and the assembly is heated

in a Thiele tube to ensure uniform temperature distribution.[7][8]

Heating and Observation: The apparatus is heated gently. As the boiling point is approached,

a stream of bubbles will emerge from the inverted capillary tube. Heating should continue

until a rapid and continuous stream of bubbles is observed.[8]

Cooling and Recording: The heat source is removed, and the apparatus is allowed to cool.

The boiling point is the temperature recorded the instant the stream of bubbles stops and the

liquid begins to be drawn into the capillary tube.[9]

Solubility Determination
A qualitative solubility test provides valuable information about a compound's polarity and

functional groups.

Methodology: Qualitative Solvent Test

Preparation: Place approximately 0.1 g of dicyclohexyl carbonate into a small test tube.[10]

Solvent Addition: Add 3 mL of the chosen solvent (e.g., water, ethanol, dichloromethane) in

portions, shaking vigorously after each addition.[10]
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Observation: The compound is classified as "soluble" if a clear, homogeneous solution

forms. If any solid remains, it is classified as "insoluble" or "sparingly soluble."[1]

Systematic Testing: For a comprehensive profile, tests are typically performed in a sequence

of solvents, starting with water, followed by ether, dilute NaOH, dilute HCl, and concentrated

H₂SO₄ to classify the compound based on its acidic, basic, or neutral properties.[10]

Applications in Research and Drug Development
While direct applications of dicyclohexyl carbonate in drug formulations are not widely

documented, its utility lies in its role as a synthetic intermediate and its potential as a "green"

solvent.

Reagent in Polymer Synthesis
The primary application of dicyclohexyl carbonate is in polymer chemistry, specifically in the

non-phosgene synthesis of polycarbonates via melt transesterification.[11] In this process, a

diol (such as bisphenol A) reacts with a dialkyl or diaryl carbonate. The reaction proceeds by

exchanging the alcohol or phenol groups, releasing a byproduct (in this case, cyclohexanol)

that is removed to drive the reaction toward polymer formation.[11] This method is considered a

more environmentally friendly alternative to traditional processes that use highly toxic

phosgene.[11]
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Fig. 2: Logical flow of a melt transesterification reaction.

Potential as a Green Solvent
The principles of green chemistry encourage replacing hazardous solvents with safer, more

sustainable alternatives.[12][13] Organic carbonates, including dimethyl carbonate and diethyl

carbonate, are recognized as green solvents due to their low toxicity, biodegradability, and

derivation from non-phosgene routes.[2][3] Dicyclohexyl carbonate shares these

characteristics, possessing low volatility and a favorable toxicity profile, making it a candidate

for use as a green solvent in specialized organic reactions where its physical properties are

advantageous.[1]

Important Distinction from Related Compounds
It is critical for researchers to distinguish dicyclohexyl carbonate from two similarly named but

functionally distinct compounds:

N,N'-Dicyclohexylcarbodiimide (DCC): A powerful dehydrating agent widely used as a

coupling reagent to form amide bonds in peptide synthesis.[14]
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1,3-Dicyclohexylurea (DCU): The byproduct formed when DCC is used. DCU itself has been

investigated as a potent enzyme inhibitor and for its potential in drug delivery systems due to

its low aqueous solubility.[15]

Dicyclohexyl carbonate does not perform the coupling reactions characteristic of DCC.

Conclusion
Dicyclohexyl carbonate is a stable organic compound with well-defined physical properties.

Its primary established application is as a monomer in the non-phosgene synthesis of

polycarbonates via transesterification, a process that aligns with the principles of green

chemistry. While its direct role in drug development is limited, its low toxicity and low volatility

position it as a potential green solvent for future synthetic applications. The detailed

experimental protocols and structured data presented in this guide offer a valuable resource for

scientists exploring the use of dicyclohexyl carbonate in novel chemical processes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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